Cas no 2229538-72-9 (tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229538-72-9
• MF: C₁₃H₁₆F₂N₂O₃
• MW: 286.274550437927
• CID: 6367784
• PubChem ID: 165779314
• Update Time: 2025-10-30

tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethyl-N-methylcarbamate
• 2229538-72-9
• EN300-1899157
• tert-butyl N-[1-(3,5-difluoropyridin-4-yl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C13H16F2N2O3/c1-13(2,3)20-12(19)17(4)10(7-18)11-8(14)5-16-6-9(11)15/h5-7,10H,1-4H3
• InChI Key： AWIUDUIIXLLQOQ-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C(C=O)N(C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 286.11289870g/mol
• Monoisotopic Mass: 286.11289870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethyl-N-methylcarbamate

Introduction to tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229538-72-9)

tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethyl-N-methylcarbamate, identified by the chemical formula CAS No. 2229538-72-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural flexibility and biological activity. The presence of fluorine atoms in the pyridine ring and the carbamate functional group makes this molecule particularly intriguing for its potential pharmacological properties.

The structural features of tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethyl-N-methylcarbamate include a tert-butyl group, a 3,5-difluoropyridine moiety, and an N-methylcarbamate side chain. These components contribute to its unique chemical and biological characteristics. The 3,5-difluoropyridine ring is known for its ability to enhance metabolic stability and binding affinity, making it a common structural motif in drug molecules targeting various biological pathways. The N-methylcarbamate group introduces a polar moiety that can interact with biological targets, while the tert-butyl group provides steric hindrance, which can influence the compound's solubility and bioavailability.

In recent years, there has been a growing interest in fluorinated pyridines as key structural elements in drug design. The fluorine atoms in 3,5-difluoropyridine can modulate the electronic properties of the molecule, affecting its reactivity and interactions with biological targets. This has led to numerous studies exploring the potential of fluorinated pyridines in developing novel therapeutic agents. For instance, fluorinated pyridines have been shown to improve the binding affinity of small molecule inhibitors to enzymes and receptors, making them valuable in the development of drugs for treating diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethyl-N-methylcarbamate is its potential as a building block for more complex drug molecules. The combination of a fluorinated pyridine core with a carbamate functional group offers a rich scaffold for medicinal chemists to explore. This compound can be further modified through various chemical reactions to introduce additional functional groups or to alter its pharmacological profile. Such modifications are crucial in optimizing drug candidates for specific therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethyl-N-methylcarbamate with greater accuracy. These tools allow scientists to simulate interactions between the compound and biological targets, providing insights into its potential efficacy and side effects. This approach has significantly accelerated the drug discovery process by enabling the rapid screening of large libraries of compounds.

The pharmaceutical industry has been particularly interested in developing drugs that target enzymes involved in cancer metabolism. Fluorinated pyridines have emerged as key components in such efforts due to their ability to enhance enzyme inhibition. For example, studies have shown that compounds containing fluorinated pyridine moieties can effectively inhibit kinases and other enzymes that play a role in cancer cell proliferation. The structural features of tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethyl-N-methylcarbamate make it a promising candidate for such applications.

Another area where this compound shows promise is in the development of drugs for treating neurological disorders. The ability of fluorinated pyridines to cross the blood-brain barrier has made them valuable in designing central nervous system (CNS) drugs. Additionally, the carbamate functional group can interact with neurotransmitter receptors, potentially leading to novel treatments for conditions such as Alzheimer's disease and Parkinson's disease. Current research is exploring how modifications to tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethyl-N-methylcarbamate can enhance its efficacy as a CNS drug candidate.

In conclusion, tert-butyl N-1-(3,5-difluoropyridin-4-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229538-72-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated pyridines and carbamates, compounds like this one are likely to play an increasingly important role in drug discovery and development.